Ethofumesate Ethofumesate 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl methanesulfonate is a methanesulfonate ester that is methanesulfonic acid in which the hydrogen of the hydroxy group has been replaced by a 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl group. It is an ether, a methanesulfonate ester and a member of 1-benzofurans.
Ethofumesate is a pre- and post-emergence herbicide for grasses and broad-leaved weed control in various crops.
Brand Name: Vulcanchem
CAS No.: 26225-79-6
VCID: VC21284180
InChI: InChI=1S/C13H18O5S/c1-5-16-12-13(2,3)10-8-9(18-19(4,14)15)6-7-11(10)17-12/h6-8,12H,5H2,1-4H3
SMILES: CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)(C)C
Molecular Formula: C13H18O5S
Molecular Weight: 286.35 g/mol

Ethofumesate

CAS No.: 26225-79-6

Cat. No.: VC21284180

Molecular Formula: C13H18O5S

Molecular Weight: 286.35 g/mol

* For research use only. Not for human or veterinary use.

Ethofumesate - 26225-79-6

Specification

Description 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl methanesulfonate is a methanesulfonate ester that is methanesulfonic acid in which the hydrogen of the hydroxy group has been replaced by a 2-ethoxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-5-yl group. It is an ether, a methanesulfonate ester and a member of 1-benzofurans.
Ethofumesate is a pre- and post-emergence herbicide for grasses and broad-leaved weed control in various crops.
CAS No. 26225-79-6
Molecular Formula C13H18O5S
Molecular Weight 286.35 g/mol
IUPAC Name (2-ethoxy-3,3-dimethyl-2H-1-benzofuran-5-yl) methanesulfonate
Standard InChI InChI=1S/C13H18O5S/c1-5-16-12-13(2,3)10-8-9(18-19(4,14)15)6-7-11(10)17-12/h6-8,12H,5H2,1-4H3
Standard InChI Key IRCMYGHHKLLGHV-UHFFFAOYSA-N
SMILES CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)(C)C
Canonical SMILES CCOC1C(C2=C(O1)C=CC(=C2)OS(=O)(=O)C)(C)C
Colorform White crystaline solid
Flash Point Non-combustibile
Melting Point 70-72 °C
MP: 69-71 °C (technical grades)

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